Cas no 929973-50-2 (N2-(1,3-benzoxazol-2-yl)-5,6,7,8-tetrahydroquinazoline-2,6-diamine)

• Product Name: N2-(1,3-benzoxazol-2-yl)-5,6,7,8-tetrahydroquinazoline-2,6-diamine
• CAS No: 929973-50-2
• MF: C₁₅H₁₅N₅O
• MW: 281.312502145767
• MDL: MFCD09040777
• CID: 5234373
• Update Time: 2025-10-25

N2-(1,3-benzoxazol-2-yl)-5,6,7,8-tetrahydroquinazoline-2,6-diamine Chemical and Physical Properties

Names and Identifiers

• 2,6-Quinazolinediamine, N2-2-benzoxazolyl-5,6,7,8-tetrahydro-
• N2-(1,3-benzoxazol-2-yl)-5,6,7,8-tetrahydroquinazoline-2,6-diamine

• MDL： MFCD09040777
• Inchi： 1S/C15H15N5O/c16-10-5-6-11-9(7-10)8-17-14(18-11)20-15-19-12-3-1-2-4-13(12)21-15/h1-4,8,10H,5-7,16H2,(H,17,18,19,20)
• InChI Key： DFWMXSZOMOPHFH-UHFFFAOYSA-N
• SMILES： N1=C2C(CC(N)CC2)=CN=C1NC1=NC2=CC=CC=C2O1

Additional information on N2-(1,3-benzoxazol-2-yl)-5,6,7,8-tetrahydroquinazoline-2,6-diamine

N2-(1,3-Benzoxazol-2-yl)-5,6,7,8-Tetrahydroquinazoline-2,6-Diamine: A Comprehensive Overview

The compound with CAS No. 929973-50-2, known as N₂-(1,3-benzoxazol-2-yl)-5,6,7,8-tetrahydroquinazoline-2,6-diamine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features and promising applications in drug discovery and advanced materials development.

N₂-(1,3-Benzoxazol-2-yl)-5,6,7,8-tetrahydroquinazoline-2,6-diamine belongs to the class of tetrahydroquinazoline derivatives. These compounds are known for their versatile chemical properties and potential biological activities. The presence of the benzoxazole moiety in this compound adds an additional layer of complexity and functionality to its structure.

Recent studies have highlighted the importance of tetrahydroquinazoline derivatives in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that certain analogs of this compound exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that N₂-(1,3-benzoxazol-2-yl)-5,6,7,8-tetrahydroquinazoline-2,6-diamine could be a valuable lead compound for the design of new drugs targeting chronic inflammatory diseases.

In addition to its medicinal applications, N₂-(1,3-benzoxazol-2-yl)-5,6,7,8-tetrahydroquinazoline-2,6-diamine has also been explored for its potential use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices. A study published in *Advanced Materials* revealed that this compound exhibits excellent charge transport properties when incorporated into thin-film transistor (TFT) structures.

The synthesis of N₂-(1,3-benzoxazol-2-yl)-5,6